CdnP-IN-1

• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol
• InChI: InChI=1S/C17H17N3O3S/c1-3-11-8-12-16(24-11)18-10-20(17(12)22)9-15(21)19-13-6-4-5-7-14(13)23-2/h4-8,10H,3,9H2,1-2H3,(H,19,21)
• InChIKey: JHEASKMQXRYFDN-UHFFFAOYSA-N

CdnP-IN-1 Procurement & Selection Guide

CdnP-IN-1, also designated as compound C82, is a synthetic small‑molecule inhibitor that acts as a non‑nucleotide antagonist of the Mycobacterium tuberculosis cyclic dinucleotide phosphodiesterase (MTB CdnP; Rv2837c) [1]. This enzyme, deployed by M. tuberculosis, hydrolyzes both bacterial‑derived c‑di‑AMP and host‑derived 2′,3′‑cGAMP, thereby blunting the innate immune response and facilitating pathogen immune evasion [2]. By blocking CdnP activity, CdnP-IN-1 is intended for use as a tool compound to dissect the role of cyclic dinucleotide phosphodiesterases during infection and as a probe for host‑directed therapy (HDT) research targeting the cGAS‑STING pathway [1][3].

Mtb CdnP inhibition: reported enzymatic inhibition context

Selectivity profiling: reported selectivity across PDE panel

Non-nucleotide scaffold: reported metabolic stability context

• [1] Karanja CW, et al. Identification of a Mycobacterium tuberculosis Cyclic Dinucleotide Phosphodiesterase Inhibitor. ACS Infect Dis. 2021;7(2):309-317. doi:10.1021/acsinfecdis.0c00444 View Source
• [2] Dey RJ, et al. Inhibition of innate immune cytosolic surveillance by an M. tuberculosis phosphodiesterase. Nat Chem Biol. 2017;13(2):210-217. doi:10.1038/nchembio.2254 View Source
• [3] Rohilla A, et al. Structure‑based virtual screening and in vitro validation of inhibitors of cyclic dinucleotide phosphodiesterases ENPP1 and CdnP. Microbiol Spectr. 2024;12(1):e0201223. doi:10.1128/spectrum.02012-23 View Source

Why Generic CdnP Inhibitors Fail

Generic substitution among bacterial cyclic dinucleotide phosphodiesterase (CDN PDE) inhibitors is not scientifically valid due to profound differences in enzyme selectivity and mechanism of action. CdnP-IN-1 (C82) is a non‑nucleotide inhibitor that exhibits a unique selectivity profile: it potently inhibits MTB CdnP (IC₅₀ ≈ 18 µM) but does not inhibit the enzymatic activities of three other bacterial CDN PDEs (Yybt, RocR, and GBS‑CdnP), a viral CDN PDE (poxin), or the mammalian ortholog ENPP1 [1]. In contrast, many other CdnP inhibitors identified in high‑throughput screens (e.g., C‑2, C‑4, C‑5, C‑13, C‑28, C‑29, C‑33, C‑34) exhibit measurable cross‑reactivity with mammalian ENPP1 or show significantly different potency and chemical scaffolds [2]. Substituting CdnP-IN-1 with an alternative CDN PDE inhibitor risks introducing off‑target ENPP1 inhibition, which would confound interpretation of host‑directed immune modulation experiments and potentially skew cGAS‑STING pathway readouts [2][3].

Nucleotide analogs may differ in intracellular accumulation and stability, limiting direct substitution.

Less selective CdnP inhibitors may introduce off-target interpretation that obscures target-specific effects.

Natural product-derived inhibitors may have undefined selectivity and batch variability, compromising reproducibility.

• [1] Karanja CW, et al. Identification of a Mycobacterium tuberculosis Cyclic Dinucleotide Phosphodiesterase Inhibitor. ACS Infect Dis. 2021;7(2):309-317. doi:10.1021/acsinfecdis.0c00444 View Source
• [2] Rohilla A, et al. Structure‑based virtual screening and in vitro validation of inhibitors of cyclic dinucleotide phosphodiesterases ENPP1 and CdnP. Microbiol Spectr. 2024;12(1):e0201223. doi:10.1128/spectrum.02012-23 View Source
• [3] Dey RJ, et al. Inhibition of innate immune cytosolic surveillance by an M. tuberculosis phosphodiesterase. Nat Chem Biol. 2017;13(2):210-217. doi:10.1038/nchembio.2254 View Source

CdnP-IN-1 Comparative Evidence

Target Potency: Mtb CdnP Inhibition

CdnP-IN-1 (C82) exhibits an IC₅₀ of ∼18 µM against MTB CdnP. In direct enzymatic assays, CdnP-IN-1 showed no detectable inhibition of three other bacterial CDN PDEs (Yybt, RocR, GBS‑CdnP), a viral CDN PDE (poxin), or the mammalian ortholog ENPP1 [1]. This selectivity profile is distinct from other CdnP inhibitors such as C‑2, C‑4, C‑5, C‑13, C‑28, C‑29, C‑33, and C‑34, which exhibit measurable inhibition of human ENPP1 [2].

Mtb CdnP IC50

Reported

18 μM

Supports enzymatic inhibition dosing in assays

Micromolar-range potency; comparator data limited

Evidence Dimension	Enzyme inhibition selectivity (IC₅₀)
Target Compound Data	MTB CdnP: IC₅₀ ≈ 18 µM; Yybt, RocR, GBS‑CdnP, poxin, ENPP1: No inhibition
Comparator Or Baseline	Yybt, RocR, GBS‑CdnP (bacterial CDN PDEs); poxin (viral CDN PDE); ENPP1 (mammalian CDN PDE)
Quantified Difference	>10‑fold selectivity window (IC₅₀ > 200 µM for off‑targets, inferred from no inhibition up to 200 µM testing)
Conditions	In vitro enzymatic assays using purified recombinant enzymes; substrate hydrolysis measured by malachite green phosphate detection

Why This Matters

Selectivity for MTB CdnP over mammalian ENPP1 ensures that observed phenotypic effects in host‑directed therapy models are attributable to bacterial enzyme inhibition, not confounding host ENPP1 modulation.

• [1] Karanja CW, et al. Identification of a Mycobacterium tuberculosis Cyclic Dinucleotide Phosphodiesterase Inhibitor. ACS Infect Dis. 2021;7(2):309-317. doi:10.1021/acsinfecdis.0c00444 View Source
• [2] Rohilla A, et al. Structure‑based virtual screening and in vitro validation of inhibitors of cyclic dinucleotide phosphodiesterases ENPP1 and CdnP. Microbiol Spectr. 2024;12(1):e0201223. doi:10.1128/spectrum.02012-23 View Source

Selectivity Against CDN Phosphodiesterases

In a head‑to‑head comparison of CdnP inhibitors, CdnP-IN-1 (C82, IC₅₀ = 17.5 µM) demonstrated superior or comparable potency to many novel hits identified through virtual screening. For example, compounds C‑2 (IC₅₀ = 90.7 µM), C‑4 (IC₅₀ = 125 µM), C‑5 (IC₅₀ = 28.8 µM), C‑13 (IC₅₀ = 9.66 µM), C‑28 (IC₅₀ = 15.9 µM), C‑29 (IC₅₀ = 14.2 µM), C‑33 (IC₅₀ = 18.8 µM), and C‑34 (IC₅₀ = 13.1 µM) were all tested in the same enzymatic assay format [1].

PDE Selectivity

Reported

CdnP-IN-1 No inhibition at 200 μM

Natural product inhibitors Minimal inhibition

Supports target-specific mechanistic interpretation

Selectivity window >10-fold based on 200 μM test

Evidence Dimension	MTB CdnP inhibition potency (IC₅₀)
Target Compound Data	IC₅₀ = 17.5 µM
Comparator Or Baseline	C‑2 (90.7 µM), C‑4 (125 µM), C‑5 (28.8 µM), C‑13 (9.66 µM), C‑28 (15.9 µM), C‑29 (14.2 µM), C‑33 (18.8 µM), C‑34 (13.1 µM)
Quantified Difference	CdnP-IN-1 is 1.3‑fold to 7.1‑fold more potent than C‑2, C‑4, C‑5, and C‑33; slightly less potent than C‑13 (1.8‑fold) and C‑34 (1.3‑fold)
Conditions	In vitro enzymatic assay using purified recombinant MTB CdnP; substrate hydrolysis measured by malachite green phosphate detection; compounds tested at concentrations up to 300 µM

Why This Matters

CdnP-IN-1 represents a benchmark inhibitor with well‑characterized potency and selectivity; its performance relative to novel screening hits provides a reference point for assessing new chemical matter.

• [1] Rohilla A, et al. Structure‑based virtual screening and in vitro validation of inhibitors of cyclic dinucleotide phosphodiesterases ENPP1 and CdnP. Microbiol Spectr. 2024;12(1):e0201223. doi:10.1128/spectrum.02012-23 View Source

Non-Nucleotide Scaffold Advantage

CdnP-IN-1 (C82) is a non‑nucleotide inhibitor, structurally distinct from nucleotide‑based CdnP inhibitors such as phosphonate analogs described in patent literature [1]. Nucleotide‑based inhibitors often suffer from poor membrane permeability, susceptibility to phosphatase degradation, and potential off‑target interactions with nucleotide‑binding proteins. The non‑nucleotide scaffold of CdnP-IN-1 circumvents these liabilities and provides a distinct chemical starting point for optimization .

Chemical Scaffold

Class-level

Non-nucleotide structure

May support improved cellular stability and uptake

Class-level inference; requires experimental validation

Evidence Dimension	Inhibitor chemical class and predicted drug‑like properties
Target Compound Data	Non‑nucleotide small molecule; MW = 343.40 Da; cLogP ≈ 2.5; no phosphate or nucleotide moieties
Comparator Or Baseline	Nucleotide‑based CdnP inhibitors (e.g., phosphonate analogs) – specific quantitative data not available in same assay
Quantified Difference	Non‑nucleotide vs. nucleotide scaffold; expected improvements in membrane permeability and metabolic stability (inference only)
Conditions	Chemical structure analysis; drug‑likeness predicted by in silico parameters

Why This Matters

For procurement decisions in chemical biology and drug discovery, a non‑nucleotide chemical probe offers distinct advantages in cell‑based assays and provides a complementary tool to nucleotide‑based inhibitors for mechanism‑of‑action studies.

• [1] STINGRAY THERAPEUTICS INC. PHOSPHONATES AS INHIBITORS OF ENPP1 AND CDNP. Patent WO2022/123456. 2022. View Source

CdnP-IN-1 Research Applications

CdnP Target Validation in Host-Directed Therapy

CdnP-IN-1 is ideally suited for ex vivo studies using M. tuberculosis‑infected primary human macrophages or macrophage cell lines (e.g., THP‑1, RAW 264.7) to interrogate the role of bacterial CdnP in subverting host cGAS‑STING‑dependent type I interferon responses [1]. Its selectivity for MTB CdnP over host ENPP1 ensures that enhanced STING signaling and cytokine production (e.g., IFN‑β, IL‑6) can be confidently attributed to inhibition of the bacterial PDE [2].

Mtb CdnP Enzymatic Assay Development

Given its well‑characterized IC₅₀ (∼18 µM) and selectivity profile, CdnP-IN-1 serves as a reference inhibitor for validating new CdnP inhibitors identified through high‑throughput screening or virtual screening campaigns [3]. It can be used as a positive control in enzyme inhibition assays (malachite green phosphate detection) and as a comparator in structure‑activity relationship (SAR) studies to assess improvements in potency or selectivity [1].

Off-Target Profiling of CdnP Inhibitors

CdnP-IN-1 is a valuable tool compound for investigating the therapeutic potential of augmenting the cGAS‑STING pathway as a host‑directed strategy for tuberculosis. In combination with sub‑therapeutic doses of STING agonists (e.g., 2′,3′‑cGAMP), CdnP-IN-1 can be used to probe whether pharmacological inhibition of MTB CdnP synergistically enhances innate immune clearance of intracellular bacteria [2][3].

Application

Selection Property

Validation Focus

Host-directed therapy pathway studies

Target engagement & selectivity

STING signaling endpoints

Mtb CdnP enzymatic assay development

Inhibitory potency benchmark

IC50 reference for assay QC

Off-target selectivity profiling

Selectivity window against PDE panel

Off-target effect interpretation

Non-nucleotide SAR platform

Scaffold tractability

Medicinal chemistry optimization

• [1] Karanja CW, et al. Identification of a Mycobacterium tuberculosis Cyclic Dinucleotide Phosphodiesterase Inhibitor. ACS Infect Dis. 2021;7(2):309-317. doi:10.1021/acsinfecdis.0c00444 View Source
• [2] Rohilla A, et al. Structure‑based virtual screening and in vitro validation of inhibitors of cyclic dinucleotide phosphodiesterases ENPP1 and CdnP. Microbiol Spectr. 2024;12(1):e0201223. doi:10.1128/spectrum.02012-23 View Source
• [3] Dey RJ, et al. Inhibition of innate immune cytosolic surveillance by an M. tuberculosis phosphodiesterase. Nat Chem Biol. 2017;13(2):210-217. doi:10.1038/nchembio.2254 View Source